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Compound of Interest

1,6-Naphthyridine-3-carboxylic
Compound Name: d
aci

Cat. No.: B1319429

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals interested in the chemical properties and potential applications of
1,6-Naphthyridine-3-carboxylic acid. This document provides a summary of its identifiers,
available physicochemical data, and insights into its potential mechanism of action based on
related compounds.

Chemical Identifiers and Properties

1,6-Naphthyridine-3-carboxylic acid is a heterocyclic compound with a core structure
composed of two fused pyridine rings. A comprehensive list of its chemical identifiers is
provided below.
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Identifier

Value

Reference

CAS Number

1017793-59-7

[1]

Molecular Formula

C9H6N202

[2]

IUPAC Name

1,6-naphthyridine-3-carboxylic

acid

SMILES

C1=CN=CC2=CC(=CN=C21)C
(=O)O

[2]

InChl

INChI=1S/COHEN202/c12-
9(13)7-3-6-4-10-2-1-8(6)11-5-
7/h1-5H,(H,12,13)

[2]

InChlKey

DTQIBVIDCJZFTK-
UHFFFAOYSA-N

[2]

Molecular Weight

174.16 g/mol

Monoisotopic Mass

174.04292 Da

[2]

Physicochemical Data

Detailed experimental data for 1,6-Naphthyridine-3-carboxylic acid is not extensively

available in publicly accessible literature. However, data for structurally related compounds can

provide valuable insights.

Property Value Notes
Data for the related compound,
Melting Point 267-269°C 2-Methyl-1,6-naphthyridine-3-
carboxylic acid.[3]
pKa Not available
Solubility Not available
XlogP (predicted) 0.6 [2]
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Potential Biological Activity and Mechanism of
Action

While specific biological data for 1,6-Naphthyridine-3-carboxylic acid is limited, the broader
class of naphthyridine derivatives is known for a range of biological activities, including
antimicrobial and anticancer properties. A significant mechanism of action for many quinolone
and naphthyridone antibiotics is the inhibition of bacterial DNA gyrase.[4][5][6] This enzyme is
crucial for DNA replication, and its inhibition leads to bacterial cell death.

The following diagram illustrates the proposed mechanism of action, where a naphthyridine
compound inhibits DNA gyrase, thereby disrupting the DNA replication process.
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Caption: Inhibition of bacterial DNA replication by a naphthyridine derivative.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of 1,6-Naphthyridine-3-
carboxylic acid are not readily available in the peer-reviewed literature. However, general
synthetic strategies for the 1,6-naphthyridine scaffold often involve the condensation of
aminopyridine precursors with various carbonyl compounds, followed by cyclization reactions.
The synthesis of related benzo[b][3][7]naphthyridine derivatives has been achieved through
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methods like the Pfitzinger and Niementowski reactions.[8] Researchers interested in
synthesizing this specific compound may need to adapt these established methods.

The following diagram outlines a generalized workflow for the synthesis and evaluation of novel
naphthyridine derivatives as potential antibacterial agents.
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Caption: General workflow for the development of naphthyridine-based antibacterial agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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